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Abstract

Benzipram (CAS No: 35256-86-1) is a chemical compound with the molecular formula
C19H23NO.[1][2][3][4] This technical guide provides a comprehensive overview of its core
physicochemical properties. Due to a notable lack of experimentally-derived data in publicly
accessible literature, this document primarily presents computed values and outlines
standardized experimental protocols for their determination. A significant conflict in the
classification of Benzipram's biological activity is also addressed, a critical consideration for
research and development professionals. All quantitative data is summarized in structured
tables, and a general experimental workflow is visualized.

Chemical Identification and Structure

Benzipram is chemically identified as N-benzyl-3,5-dimethyl-N-propan-2-ylbenzamide.[1][2] Its
fundamental identifiers and structural details are presented in Table 1.

Table 1: Chemical Identification of Benzipram
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Identifier Value Source(s)

N-benzyl-3,5-dimethyl-N-
IUPAC Name , [1][2]
propan-2-ylbenzamide

CAS Number 35256-86-1 [11[2][3][4]
Chemical Formula C1oH23NO [L112]031[4]
Molecular Weight 281.4 g/mol [1][2]

, CC1=CC(=CC(=C1)C(=O)N(C
Canonical SMILES [1]
C2=CC=CC=C2)C(C)C)C

FVLVBVSILSHUAF-
InChl Key [1][3]
UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of a compound are critical for predicting its behavior, including
absorption, distribution, metabolism, and excretion (ADME) in biological systems, as well as its
environmental fate. The available data for Benzipram is largely computational. A summary of
these properties is provided in Table 2.

Table 2: Computed Physicochemical Properties of Benzipram

Property Value Source(s)
XLogP3-AA (logP) 4.4 [1]
Boiling Point (at 760 mmHg) 447.7 °C [5]
Density 1.036 g/cm? [5]
Refractive Index 1.561 [5]
Polar Surface Area 20.31 A2 [5]
Rotatable Bond Count 4 [1]
Hydrogen Bond Donors 0 [1]
Hydrogen Bond Acceptors 1 [1]
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Biological Activity and Mechanism of Action: A
Noteworthy Discrepancy

There is a significant conflict in the available literature regarding the primary biological activity
of Benzipram. This ambiguity is a critical consideration for any research or development
activities.

o Classification as a Herbicide: Multiple sources, including pesticide properties databases,
classify Benzipram as an amide herbicide.[6] The U.S. Environmental Protection Agency
(EPA) lists Benzipram under "Conventional Chemical" pesticides with the code 279300.[3]
Some reports suggest its mechanism of action involves the disruption of photosynthetic
processes in plants.[2] However, other sources within this classification state that the specific
mode of action is unclear.[6]

o Classification as a Tricyclic Antidepressant: In contrast, some chemical suppliers and
databases describe Benzipram as belonging to the class of tricyclic antidepressants,
functioning as a serotonin-norepinephrine reuptake inhibitor (SNRI).[7] This mechanism
involves blocking the reuptake of these neurotransmitters in the synaptic cleft, thereby
increasing their availability and enhancing neurotransmission.[8][9]

Given this conflicting information from reputable sources, the true pharmacological or pesticidal
nature of Benzipram is not definitively established in the public domain. Researchers should
proceed with caution and would need to perform primary screening to determine its actual
biological targets and activity.

Standardized Experimental Protocols for
Physicochemical Property Determination

While specific experimental data for Benzipram is scarce, its physicochemical properties can
be determined using internationally recognized standardized methods, such as the OECD
Guidelines for the Testing of Chemicals. These protocols ensure data reliability and
comparability.

Melting Point/Melting Range (OECD 102)
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This guideline describes several methods for determining the melting point, which is the
temperature at which a substance transitions from a solid to a liquid state.[10][11]

 Principle: A small sample of the substance is heated at a controlled rate, and the
temperature range from the initial to the final stage of melting is observed.

e Common Methods:

o Capillary Method: A small amount of the powdered substance is packed into a capillary
tube and heated in a liquid bath or a metal block.[12]

o Differential Scanning Calorimetry (DSC): This thermoanalytical technique measures the
difference in the amount of heat required to increase the temperature of a sample and a
reference as a function of temperature. A sharp endothermic peak indicates the melting
point.[13]

Boiling Point (OECD 103)
This guideline provides methods for determining the boiling point of liquid substances.[14][15]

o Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the surrounding atmospheric pressure.[16]

e Common Methods:

o Ebulliometer Method: A specialized apparatus (ebulliometer) is used to measure the
boiling point with high precision by measuring the temperature of the vapor-liquid
equilibrium.

o Dynamic Method: The boiling point is determined by measuring the vapor pressure of the
substance at different temperatures and extrapolating to find the temperature at which the
vapor pressure is 101.325 kPa.[14]

o Distillation Method: The substance is distilled, and the temperature of the vapor is
measured during the process.[14]

Water Solubility (OECD 105)
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This guideline details methods for determining the solubility of a substance in water, a key
parameter for both pharmaceutical and environmental assessments.[17][18]

e Principle: A saturated solution of the substance in water is prepared at a constant
temperature, and the concentration of the substance in the agueous phase is determined
analytically.[19]

e Common Methods:

o Flask Method: Suitable for substances with solubility greater than 10 mg/L. A surplus of
the substance is agitated in water until equilibrium is reached. The solution is then filtered
or centrifuged, and the concentration is measured.[20]

o Column Elution Method: Best for substances with low solubility. A column is packed with
an inert support material coated with the test substance. Water is passed through the
column at a slow rate, and the concentration of the substance in the eluate is measured
until saturation is confirmed.[20]

Dissociation Constant (pKa) (OECD 112)

This guideline describes methods for determining the dissociation constant of a substance in
water, which is crucial for understanding its behavior at different pH values.[21][22]

» Principle: The pKa is the pH at which a substance exists in equal concentrations in its
ionized and non-ionized forms.[23][24]

e Common Methods:

o Titration Method: The substance is dissolved in water and titrated with a standard acid or
base. The pKa is determined from the resulting pH titration curve.[24]

o Spectrophotometric Method: If the ionized and non-ionized forms have different UV-Vis
absorption spectra, the pKa can be determined by measuring the absorbance of solutions
at various known pH values.[23]

Partition Coefficient (n-octanol/water) (logP) (OECD 107,
117, 123)
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The octanol-water partition coefficient (logP or Kow) is a measure of a chemical's lipophilicity
and is a critical parameter in drug design and environmental science.[25]

 Principle: The substance is equilibrated between n-octanol and water. The ratio of the
substance's concentration in the n-octanol phase to its concentration in the aqueous phase
at equilibrium is the partition coefficient.[25]

e Common Methods:

o Shake Flask Method (OECD 107): Suitable for logP values between -2 and 4. The
substance is dissolved in one of the phases, and the two phases are shaken together until
equilibrium is reached. The phases are then separated, and the concentration in each is
determined.[26][27]

o HPLC Method (OECD 117): Arapid method where the logP is estimated based on the
retention time of the substance on a reverse-phase HPLC column, calibrated with
compounds of known logP values.[26][28]

o Slow-Stirring Method (OECD 123): Recommended for highly lipophilic substances (logP >
4) to avoid the formation of microdroplets that can interfere with measurements. The two
phases are stirred slowly over a longer period to reach equilibrium.[29]

Visualizations

Given the ambiguity in Benzipram's mechanism of action, a signaling pathway diagram would
be speculative. Instead, the following diagram illustrates a logical workflow for the experimental
characterization of a compound's core physicochemical properties, as detailed in Section 4.
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General Workflow for Physicochemical Property Determination
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Figure 1: A general workflow for the experimental determination of key physicochemical
properties.

Conclusion

Benzipram is a well-defined chemical entity in terms of its structure and basic identifiers.
However, a comprehensive understanding of its physicochemical profile is hampered by a lack
of publicly available experimental data. The most significant challenge for researchers and
developers is the conflicting information regarding its fundamental biological activity, being
classified as both a herbicide and a potential antidepressant. This guide summarizes the
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available computed data and provides a clear path forward for experimental characterization by
referencing standardized OECD protocols. Any future investigation into Benzipram must first
seek to resolve the ambiguity surrounding its mechanism of action to enable targeted and
effective research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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